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Compound of Interest

Compound Name: Potassium antimonate trihydrate
Cat. No.: B16147376
Get Quote
\ J

This guide provides essential safety and logistical information for the proper disposal of
potassium antimonate trihydrate, ensuring the safety of laboratory personnel and
environmental protection. The following procedures have been synthesized from safety data
sheets to provide clear, actionable steps for researchers, scientists, and drug development
professionals.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative and hazard
information for potassium antimonate trihydrate.
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Property Value

Molecular Formula KSb0s3-3H20[1]

Molecular Weight 262.90 g/mol (208.85 g/mol anhydrous)[1]
CAS Number 12208-13-8[2][3]

EC Number 235-387-7[2][3]

Acute Toxicity 4 (Oral, Inhalation)[1][2], Aquatic
Chronic 2[1]

Hazard Classifications

H302: Harmful if swallowed[2][3], H332: Harmful
Hazard Statements if inhaled[2][3], H411: Toxic to aquatic life with
long lasting effects[1][3]

Experimental Protocol: Disposal Procedure

The disposal of potassium antimonate trihydrate is governed by its classification as a
hazardous substance. The primary goal is to prevent its release into the environment and to
ensure the safety of personnel handling the waste.

Step 1: Personal Protective Equipment (PPE)

Before handling potassium antimonate trihydrate for disposal, ensure you are wearing the
appropriate PPE to minimize exposure.

o Eye Protection: Wear safety glasses with side shields or goggles that conform to OSHA's 29
CFR 1910.133 or European Standard EN166 regulations.[4]

» Hand Protection: Impervious gloves should be worn.[5]
» Skin and Body Protection: Wear a lab coat or long-sleeved clothing.[1]

o Respiratory Protection: If there is a risk of dust formation or if exposure limits are exceeded,
use a NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate
filter.[4]

Step 2: Waste Collection
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Proper collection and containment of potassium antimonate trihydrate waste is crucial.

Avoid Dust Generation: When handling the solid material, use procedures that minimize the
creation of dust.[3]

Use Designated Containers: Place the waste in a suitable, clearly labeled, and sealed
container for disposal.[3][4] Do not mix with other waste streams.[6]

Clean Up Spills: In case of a spill, sweep up the solid material and place it into a suitable
container for disposal.[4] Avoid flushing the material into surface water or the sanitary sewer
system.[4] After cleanup, decontaminate and launder all protective clothing and equipment
before reuse.[3]

Step 3: Waste Storage

Store the collected waste in a designated and secure area pending disposal.

o Storage Location: Keep the waste container in a well-ventilated area.[7]

o Container Integrity: Ensure the container is tightly closed to prevent leaks or spills.
Step 4: Disposal

The final disposal of potassium antimonate trihydrate must be handled by a licensed
professional waste disposal service.

Hazardous Waste Classification: This material is classified as hazardous waste.[7]

Professional Disposal: Contact a licensed waste disposal company to arrange for the
collection and disposal of the material.[5]

Regulatory Compliance: Dispose of the contents and container in accordance with all local,
regional, national, and international regulations.[2][5] This includes adherence to regulations
for antimony compounds, inorganic, solid, n.o.s.[4][5]

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of potassium
antimonate trihydrate.

Start: Need to Dispose of
Potassium Antimonate Trihydrate

:

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Step 2: Collect Waste
- Avoid dust generation
- Use labeled, sealed containers

s there a spill?

Spill Occurs

Spill Cleanup:
- Sweep solid material
- Place in disposal container
- Decontaminate area & PPE

No

Step 3: Store Waste Securely
- Well-ventilated area
- Tightly closed container

Step 4: Professional Disposal
- Contact licensed waste disposal service
- Comply with all regulations

End: Safe and Compliant Disposal
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Caption: Workflow for the safe disposal of potassium antimonate trihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b16147376/docs?utm_src=pdf-body-img#safe-disposal-of-potassium-antimonate-trihydrate-a-step-by-step-guide
https://www.benchchem.com/product/b16147376/docs?utm_src=pdf-body#safe-disposal-of-potassium-antimonate-trihydrate-a-step-by-step-guide
https://www.benchchem.com/product/b16147376?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.fr/store/msds?partNumber=11318328&countryCode=FR&language=en
https://www.canbipharm.com/uploads/chemicals/pdf/Alfa-Aesar12208-13-8.pdf
https://store.apolloscientific.co.uk/storage/msds/IN2886_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AA3952418&productDescription=POTASSIUM+ANTIMONATE%2C+94%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P22420%20%20SDS%20%20092622.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/383376
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b16147376/docs#safe-disposal-of-potassium-antimonate-trihydrate-a-step-by-step-guide
https://www.benchchem.com/product/b16147376/docs#safe-disposal-of-potassium-antimonate-trihydrate-a-step-by-step-guide
https://www.benchchem.com/product/b16147376/docs#safe-disposal-of-potassium-antimonate-trihydrate-a-step-by-step-guide
https://www.benchchem.com/product/b16147376/docs#safe-disposal-of-potassium-antimonate-trihydrate-a-step-by-step-guide
https://www.benchchem.com/product/b16147376?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16147376?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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